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Compound of Interest

Compound Name: Bizine

Cat. No.: B10764177

Get Quote

Disclaimer: The chemical "Bizine" is not a recognized chemical compound in available safety

and chemical databases. This guide provides information for Bicine (CAS 150-25-4), a common

laboratory buffer, which is a likely intended subject based on the phonetic similarity. It is crucial

to verify the identity of your specific chemical and consult its Safety Data Sheet (SDS) before

handling.

This document provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bicine.

Chemical and Physical Properties
Bicine, also known as N,N-Bis(2-hydroxyethyl)glycine, is a zwitterionic buffer commonly used in

biochemistry and molecular biology.[1][2][3] It is particularly useful for maintaining a stable pH

in the range of 7.6 to 9.0.[2][4]
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Property Value

Molecular Formula C6H13NO4[1]

Molecular Weight 163.17 g/mol [1][2]

Appearance White crystalline powder[1][5]

Melting Point 190 - 192 °C[1]

pH Range 7.6 - 9.0[2][4]

Water Solubility 163.17 g/L at 20°C[6]

Personal Protective Equipment (PPE) and Handling
While some sources classify Bicine as not hazardous under OSHA 29 CFR 1910.1200, others

indicate it can cause skin and eye irritation and may be harmful if swallowed.[1][7] Therefore,

adherence to standard laboratory safety protocols is essential.

PPE Requirement and Purpose

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions where dust is not

generated, no respiratory protection is needed.

[1] If dust is generated, wear a suitable

respirator.[5][8]

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice.[1] Wash hands

thoroughly after handling.[5] Do not eat, drink, or

smoke when using this product.[7]
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Standard Handling and Storage Workflow
The following diagram outlines the standard workflow for handling and storing Bicine in a

laboratory setting.
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Receive Bicine Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
in a Tightly Closed Container

Container OK

Prepare for Use in Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Bicine Solid
(Avoid Dust Generation)

Dissolve in Purified Water

Use in Experiment

Clean Work Area

Dispose of Waste per Protocol

End of Process
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Emergency Event
(Spill or Exposure)

Spill Occurs Personal Exposure

Minor Spill (Dust or Solution) Major Spill Eye Contact Skin Contact Inhalation Ingestion

Use Dry Cleanup for Dust.
Absorb Liquids.

Clean Area.

Alert Personnel & Emergency Services.
Evacuate Area.

Control Contact with PPE.

Dispose of Contaminated Materials
as Chemical Waste

Rinse with Water for 15+ min.
Seek Medical Attention.

Wash with Soap & Water for 15+ min.
Remove Contaminated Clothing.

Move to Fresh Air.
Give Artificial Respiration if Needed.

Seek Medical Attention.

Do NOT Induce Vomiting.
Rinse Mouth with Water.
Seek Medical Attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. goldbio.com [goldbio.com]

3. You are being redirected... [bio-world.com]

4. The purpose and precautions of BICINE buffer - HUBEI NEW DESHENG MATERIALS
TECHNOLOGY CO,. LTD. [hbdsbio.com]

5. sds.metasci.ca [sds.metasci.ca]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10764177/docs?utm_src=pdf-body-img#essential-safety-and-handling-protocols-for-bicine
https://www.benchchem.com/product/b10764177?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=BP26461&productDescription=BICINE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.goldbio.com/products/bicine
https://www.bio-world.com/buffers/bicine-p-40220096
https://www.hbdsbio.com/the-purpose-and-precautions-of-bicine-buffer.html
https://www.hbdsbio.com/the-purpose-and-precautions-of-bicine-buffer.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6dTFydHNiOW5qeTRuY3ZtMjJ4Y2E2N2I5NTNoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lGMzcwXzE1MC0yNS00X0JpY2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUYzNzBfMTUwLTI1LTRfQmljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--061171edb9626ff8d6e05ad135b0a5b21be1f406/MetaSci_MSIF370_150-25-4_Bicine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. chemicalbook.com [chemicalbook.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Bicine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764177/docs#essential-safety-and-handling-
protocols-for-bicine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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